3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol
Brand Name: Vulcanchem
CAS No.:
VCID: VC20387672
InChI: InChI=1S/C7H16N2O/c1-6(8)7(10)3-4-9(2)5-7/h6,10H,3-5,8H2,1-2H3
SMILES:
Molecular Formula: C7H16N2O
Molecular Weight: 144.21 g/mol

3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol

CAS No.:

Cat. No.: VC20387672

Molecular Formula: C7H16N2O

Molecular Weight: 144.21 g/mol

* For research use only. Not for human or veterinary use.

3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol -

Specification

Molecular Formula C7H16N2O
Molecular Weight 144.21 g/mol
IUPAC Name 3-(1-aminoethyl)-1-methylpyrrolidin-3-ol
Standard InChI InChI=1S/C7H16N2O/c1-6(8)7(10)3-4-9(2)5-7/h6,10H,3-5,8H2,1-2H3
Standard InChI Key XGFIRCNUIUDGOB-UHFFFAOYSA-N
Canonical SMILES CC(C1(CCN(C1)C)O)N

Introduction

3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol is a pyrrolidine derivative with a molecular formula of C₇H₁₆N₂O. This compound features a five-membered nitrogen-containing ring, a methyl group, and an aminoethyl group attached to the pyrrolidine ring, along with a hydroxyl group (-OH) . The unique substitution pattern of this compound contributes to its distinct chemical and biological properties.

Synthesis Methods

Several synthesis methods have been developed for 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol, often requiring precise control of reaction conditions to achieve high yields and purity. Common reagents used include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride.

Biological Activity

Research indicates that 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol exhibits significant biological activity, particularly in the central nervous system. It has been studied for its potential neuroprotective effects and its ability to modulate neurotransmitter systems. The presence of both amino and hydroxyl groups contributes to its interaction with various receptors, potentially influencing mood regulation and cognitive functions.

Applications

3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol has several applications, particularly in pharmaceuticals and biochemistry. Its ability to influence receptor activity makes it a candidate for further research into its therapeutic potential.

Comparison with Similar Compounds

Compound NameStructural FeaturesUnique Aspects
1-Methylpyrrolidin-3-aminoContains an amino group at position threeDifferent biological properties compared to 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol
3-HydroxypyrrolidineHydroxyl group at position threePotentially different pharmacological effects
2-AminoethylpyrrolidineAmino group at position twoDistinct reactivity due to different substitution
N-MethylpyrrolidineMethyl substitution at nitrogenAffects solubility and reactivity
1-Methyl-3-pyrrolidinolHydroxyl group at position threeKnown for skin and eye irritation properties

Safety and Handling

While specific safety data for 3-(1-Aminoethyl)-1-methylpyrrolidin-3-ol is limited, compounds with similar structures, such as 1-Methyl-3-pyrrolidinol, are known to cause skin irritation, serious eye irritation, and respiratory tract irritation . Therefore, handling should be done with caution, using appropriate protective equipment.

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